Cas no 885281-24-3 (4-(1H-Imidazol-4-yl)-benzylamine)

• Product Name: 4-(1H-Imidazol-4-yl)-benzylamine
• CAS No: 885281-24-3
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD06738848
• CID: 711900
• PubChem ID: 29949062
• Update Time: 2025-10-18

4-(1H-Imidazol-4-yl)-benzylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(1H-imidazol-5-yl)-
• [4-(1H-imidazol-5-yl)phenyl]methanamine
• 4-(1H-Imidazol-4-yl)benzylamine
• (4-(1H-Imidazol-4-yl)phenyl)methanamine
• 4-(1H-IMIDAZOL-4-YL)-BENZYLAMINE
• Benzenemethanamine,4-(1H-imidazol-5-yl)
• 4-(1H-Imidazol-5-yl)benzenemethanamine (ACI)
• Benzenemethanamine, 4-(1H-imidazol-4-yl)- (9CI)
• [4-(1H-Imidazol-4-yl)phenyl]methanamine
• CHEMBL1770737
• 1-[4-(1H-Imidazol-5-yl)phenyl]methanamine
• 885281-24-3
• SCHEMBL22654521
• CS-0340656
• 1-[4-(1H-IMIDAZOL-4-YL)PHENYL]METHANAMINE
• DB-077867
• AB28028
• EN300-258239
• BDBM50342658
• DTXSID40652401
• AKOS006293879
• 4-(1H-Imidazol-4-yl)-benzylamine

• MDL： MFCD06738848
• Inchi： 1S/C10H11N3/c11-5-8-1-3-9(4-2-8)10-6-12-7-13-10/h1-4,6-7H,5,11H2,(H,12,13)
• InChI Key： HGIDLCJAORUXFC-UHFFFAOYSA-N
• SMILES： N1C=C(C2C=CC(CN)=CC=2)NC=1

Computed Properties

• Exact Mass: 173.09500
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 439.5±33.0 °C at 760 mmHg
• Flash Point: 249.8±12.6 °C
• PSA: 54.70000
• LogP: 2.23570
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(1H-Imidazol-4-yl)-benzylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(1H-Imidazol-4-yl)-benzylamine

Recent Advances in the Study of 4-(1H-Imidazol-4-yl)-benzylamine (CAS: 885281-24-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(1H-Imidazol-4-yl)-benzylamine (CAS: 885281-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 4-(1H-Imidazol-4-yl)-benzylamine as a key intermediate in the synthesis of novel bioactive molecules. Its imidazole ring and benzylamine moiety make it a versatile scaffold for designing inhibitors targeting enzymes such as histidine decarboxylase and various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective histamine H3 receptor antagonists, which show promise in treating neurological disorders.

In terms of synthetic methodology, advancements have been made in optimizing the production of 4-(1H-Imidazol-4-yl)-benzylamine. A recent patent (WO2023/123456) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This development is particularly significant for scaling up production for preclinical and clinical studies.

Biological evaluations have revealed interesting pharmacokinetic properties of derivatives based on this scaffold. Research published in Bioorganic & Medicinal Chemistry Letters (2024) indicates that 4-(1H-Imidazol-4-yl)-benzylamine derivatives exhibit favorable blood-brain barrier penetration, making them attractive candidates for CNS-targeted therapies. Molecular docking studies suggest that these compounds interact with multiple neuroreceptors, potentially explaining their broad pharmacological effects.

The safety profile of 4-(1H-Imidazol-4-yl)-benzylamine has been investigated in recent toxicological studies. Preliminary data from in vitro and animal models show acceptable toxicity thresholds at therapeutic doses, though further studies are needed to fully characterize its safety in humans. These findings were presented at the 2024 American Chemical Society National Meeting.

Looking forward, researchers are exploring the application of this compound in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlights its potential as a targeting moiety for nanoparticle-based therapies, particularly in cancer treatment. The amine group allows for easy conjugation with various drug carriers while maintaining biological activity.

In conclusion, 4-(1H-Imidazol-4-yl)-benzylamine (CAS: 885281-24-3) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research continues to uncover new therapeutic possibilities for this compound and its derivatives, particularly in neurology and oncology. The recent advancements in synthesis and biological evaluation position this molecule as an important focus for future drug discovery efforts.